(2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide
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Description
(2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide is a useful research compound. Its molecular formula is C20H17ClN4S and its molecular weight is 380.89. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical Calculations and Molecular Docking Studies
A study by Viji et al. (2020) analyzed a molecule structurally similar to (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide, focusing on quantum chemical calculations and molecular docking. The research highlighted the compound's potential in antimicrobial activity and its binding energy with different proteins, suggesting its applicability in biological and pharmacological research (Viji et al., 2020).
Corrosion Inhibition
Kaya et al. (2016) conducted a study on thiazole derivatives, including a similar compound to the one , to explore their effectiveness in inhibiting the corrosion of iron. Their findings indicate the potential application of these compounds in materials science, particularly in protecting metals from corrosion (Kaya et al., 2016).
Vibrational Spectroscopy and Molecular Structure
Another study by Salian et al. (2017) focused on the synthesis and spectroscopic characterization of a similar compound, providing insights into its molecular structure and stability. This research contributes to the understanding of the physical properties of such compounds, which is essential for their application in various scientific fields (Salian et al., 2017).
Spectroscopic Identification and Structural Features
Research by Shanmugapriya et al. (2022) investigated a molecule structurally related to this compound, focusing on its molecular structure and electronic properties. Such studies are crucial for developing new pharmaceutical agents, as they provide a deeper understanding of the compound's chemical behavior (Shanmugapriya et al., 2022).
Properties
IUPAC Name |
(2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4S/c1-13(2)14-5-9-17(10-6-14)24-25-18(11-22)20-23-19(12-26-20)15-3-7-16(21)8-4-15/h3-10,12-13,24H,1-2H3/b25-18- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHHMDYPSTWPNM-BWAHOGKJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)N/N=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.